2-(4-chlorophenoxy)-2-methyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
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Description
Scientific Research Applications
Synthesis and Chemical Reactions
Compounds related to "2-(4-chlorophenoxy)-2-methyl-N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide" have been synthesized through various chemical reactions involving precursors like chlorophenyl, thiophene, and pyridine derivatives. For instance, the synthesis of compounds involving reactions with hydrazine derivatives, hydroxyl-amine hydrochloride, and other nucleophiles has been explored to evaluate their potential antiviral evaluations (H. Sayed & M. A. Ali, 2007).
Antimicrobial and Antifungal Activities
Research has demonstrated the antimicrobial properties of arylsubstituted halogen(thiocyanato)amides containing acetylphenyl fragments. These compounds have been tested for their antibacterial and antifungal activity, showing potential as antimicrobial agents (V. Baranovskyi et al., 2018).
Antifungal Activity
N-(Pyridine-2-methyl)-2-(4-chlorophenyl)-3-methylbutanamide and its analogs have been synthesized and tested for antifungal activity against various fungal strains, indicating their potential as antifungal agents (Xue Si, 2009).
Herbicidal Activity
The herbicidal activity of compounds like N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide has been explored, with studies showing effective results against various plant pathogens, highlighting their potential as herbicides (Liu et al., 2008).
Potential Anticancer Agents
The structure-activity relationship (SAR) of cyanoguanidines, including compounds related to the chemical , has been studied for their cytotoxic effects and potential as anticancer agents. These studies aim to identify novel agents that can interfere with cellular metabolism and signaling pathways, offering insights into their application in cancer therapy (H. Lövborg et al., 2009).
Apoptosis Induction and Anticancer Activity
Further research into the apoptosis-inducing capabilities of related compounds, such as 5-(3-chlorothiophen-2-yl)-3-(4-trifluoromethylphenyl)-1,2,4-oxadiazole, has identified them as potential anticancer agents. These compounds have been shown to induce apoptosis in cancer cells, offering a promising approach to cancer treatment (Han-Zhong Zhang et al., 2005).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-2-methyl-N-[(5-thiophen-3-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2S/c1-20(2,25-18-5-3-17(21)4-6-18)19(24)23-11-14-9-16(12-22-10-14)15-7-8-26-13-15/h3-10,12-13H,11H2,1-2H3,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQLUWZZXENAGSR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCC1=CC(=CN=C1)C2=CSC=C2)OC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.